Cas no 60155-63-7 (3-(Piperidin-4-yl)-1H-indole hydrochloride)

• Product Name: 3-(Piperidin-4-yl)-1H-indole hydrochloride
• CAS No: 60155-63-7
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 498952
• PubChem ID: 22380587
• Update Time: 2025-06-08

3-(Piperidin-4-yl)-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-1H-indole hydrochloride
• 1H-Indole, 3-(4-piperidinyl)-, monohydrochloride
• LBGZMMNZWGMAGD-UHFFFAOYSA-N
• 3-piperidin-4-yl-1H-indole hydrochloride
• CHEMBL2011564
• DB-356546
• 3-(Piperidin-4-yl)-1H-indolehydrochloride
• 3-piperidin-4-yl-1H-indole;hydrochloride
• SCHEMBL893070
• 60155-63-7
• EN300-18664567

• Inchi： 1S/C13H16N2.ClH/c1-2-4-13-11(3-1)12(9-15-13)10-5-7-14-8-6-10;/h1-4,9-10,14-15H,5-8H2;1H
• InChI Key： LBGZMMNZWGMAGD-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 236.1080262g/mol
• Monoisotopic Mass: 236.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(Piperidin-4-yl)-1H-indole hydrochloride

Research Brief on 3-(Piperidin-4-yl)-1H-indole hydrochloride (CAS: 60155-63-7): Recent Advances and Applications

3-(Piperidin-4-yl)-1H-indole hydrochloride (CAS: 60155-63-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-(Piperidin-4-yl)-1H-indole hydrochloride derivatives for enhanced blood-brain barrier (BBB) permeability. The researchers employed a combination of computational modeling and in vitro assays to identify structural modifications that improve CNS bioavailability. Key findings indicated that substitutions at the indole nitrogen significantly influenced both BBB penetration and target engagement, with certain analogs demonstrating promising activity in preclinical models of neurodegenerative diseases.

In the oncology domain, 3-(Piperidin-4-yl)-1H-indole hydrochloride has emerged as a potential inhibitor of protein kinases involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the compound's ability to selectively target cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. Molecular docking studies revealed that the piperidinyl-indole core interacts with key residues in the ATP-binding pocket of CDK2, suggesting a mechanism of action that could be exploited for the development of next-generation kinase inhibitors.

Another area of active research involves the antimicrobial properties of 3-(Piperidin-4-yl)-1H-indole hydrochloride. A team at the University of Cambridge recently demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays. These findings, published in Antimicrobial Agents and Chemotherapy (2023), position this scaffold as a promising starting point for novel antibiotic development.

From a chemical biology perspective, researchers have utilized 3-(Piperidin-4-yl)-1H-indole hydrochloride as a molecular probe to study serotonin receptor subtypes. Its structural similarity to endogenous tryptamine derivatives makes it particularly useful for investigating 5-HT receptor signaling pathways. Recent work in ACS Chemical Neuroscience (2024) employed fluorescence-labeled analogs to visualize receptor internalization dynamics in live neurons, providing new insights into GPCR trafficking mechanisms.

The compound's safety profile and pharmacokinetic parameters have also been subjects of recent investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Drug Metabolism and Disposition (2023) reported favorable metabolic stability in human liver microsomes and low cytochrome P450 inhibition potential. These characteristics, combined with its synthetic accessibility, enhance its attractiveness as a lead compound for further medicinal chemistry optimization.

Looking forward, several pharmaceutical companies have included 3-(Piperidin-4-yl)-1H-indole hydrochloride derivatives in their preclinical pipelines. Patent activity in this area has increased significantly, with recent filings covering novel formulations for enhanced solubility and targeted delivery systems. The compound's versatility as a building block for diverse therapeutic applications continues to drive innovation across multiple disease areas, making it a focal point of contemporary chemical biology research.